![molecular formula C7H14ClNO B2994019 N-(5-chloropentyl)acetamide CAS No. 32769-61-2](/img/structure/B2994019.png)
N-(5-chloropentyl)acetamide
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Overview
Description
N-(5-chloropentyl)acetamide is a chemical compound with the CAS Number: 32769-61-2 . It has a molecular weight of 163.65 . It is also known as CP-55,940, a synthetic cannabinoid that belongs to the class of indole derivatives.
Molecular Structure Analysis
The InChI Code for this compound is1S/C7H14ClNO/c1-7(10)9-6-4-2-3-5-8/h2-6H2,1H3,(H,9,10)
. This code provides a textual representation of the molecule’s structure.
Scientific Research Applications
Electrochemical Study in Pharmaceutical Formulations
- Research Context : The electrochemical behavior of paracetamol, an acetaminophen derivative, has been studied using carbon nanotubes and screen-printed electrodes. This research is relevant to N-(5-chloropentyl)acetamide due to its structural similarity to acetaminophen.
- Key Findings : Enhanced electron transfer properties were noted, highlighting the potential for quantitative analysis in pharmaceutical products (Fanjul-Bolado et al., 2009).
Analgesic Activity of Acetamide Derivatives
- Research Context : The synthesis and analgesic activities of certain acetamide derivatives have been explored, providing insight into the potential therapeutic applications of this compound-like compounds.
- Key Findings : These compounds showed significant analgesic properties in various tests, suggesting their potential as pain relievers (Kaplancıklı et al., 2012).
Comparative Metabolism of Chloroacetamide Herbicides
- Research Context : Chloroacetamide herbicides, structurally related to this compound, have been studied for their metabolism in human and rat liver microsomes.
- Key Findings : Understanding the metabolism of these compounds can provide insights into the safety and efficacy of related chemicals, including this compound (Coleman et al., 2000).
Pharmacokinetics and Toxicity Studies
- Various studies on the pharmacokinetics and toxicity of acetaminophen and its derivatives have been conducted. These studies provide valuable insights into how similar compounds, like this compound, might behave in the body and their potential therapeutic applications or toxicity profiles (Prescott, 2005), (Mossanen & Tacke, 2015).
Antibacterial Properties
- Research Context : Some acetamide derivatives have been synthesized and evaluated for their antibacterial properties.
- Key Findings : These studies suggest potential antibacterial applications for this compound-like compounds (Alsamarrai & Abdulghani, 2021).
Mechanism of Action
Target of Action
The primary target of N-(5-chloropentyl)acetamide is the Aliphatic amidase expression-regulating protein . This protein is found in Pseudomonas aeruginosa, a common bacterium .
Mode of Action
This compound negatively regulates the expression of the aliphatic amidase operon . It functions by inhibiting the action of the Aliphatic amidase expression-regulating protein at the protein level . This regulation can affect the metabolic activities of the organism.
Biochemical Pathways
It’s known that the compound plays a role in the regulation of the aliphatic amidase operon . Amidases are enzymes that catalyze the hydrolysis of amide bonds, and they are involved in various metabolic processes. The inhibition of these enzymes can potentially disrupt these processes.
Pharmacokinetics
The compound’s molecular weight is 16365 , which could influence its pharmacokinetic properties. Generally, smaller molecules are absorbed more easily and distributed more widely in the body.
Result of Action
The molecular and cellular effects of this compound’s action are largely unknown due to the lack of extensive research on this compound. Given its role in inhibiting the aliphatic amidase expression-regulating protein, it can be inferred that the compound may affect the metabolic activities of organisms that express this protein .
properties
IUPAC Name |
N-(5-chloropentyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClNO/c1-7(10)9-6-4-2-3-5-8/h2-6H2,1H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONKGMPAWHROVBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCCCCCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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